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Compound of Interest

Compound Name: Fraxinellone

Cat. No.: B1674054

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides immediate safety and
logistical information for the proper disposal of Fraxinellone, a sesquiterpene coumarin
derivative utilized in pharmaceutical and biochemical research. Adherence to these procedures
is critical to mitigate risks to personnel and the environment.

l. Fraxinellone: Key Safety and Hazard Information

Fraxinellone is classified as a hazardous substance, and it is imperative to handle it with
appropriate precautions.[1][2]

GHS Hazard Classification:

o Acute Toxicity, Oral (Category 3 or 4): Toxic or harmful if swallowed.[1][2][3]

o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

» Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]
Hazard Statements:

e H301/H302: Toxic/Harmful if swallowed.[1][2]

e H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements (selected):

P264: Wash skin thoroughly after handling.[1][2]

e P270: Do not eat, drink or smoke when using this product.[1][2]

e P273: Avoid release to the environment.[1]

e P301 + P310/P312: IF SWALLOWED: Immediately call a POISON CENTER or

doctor/physician.[1][2]

e P391: Collect spillage.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Il. Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Fraxinellone.

Property

Value

Source

Molecular Formula

C14H1603

[4]

Molecular Weight 232.275 g/mol [4]
Colorless to pale yellow

Appearance ) ] [3]
crystalline solid

Melting Point 116°C [4]

Boiling Point 372.9 £ 30.0 °C at 760 mmHg [4]
Limited solubility in water;

Solubility Soluble in ethanol, methanol, [31[5]
and DMSO

Flash Point 179.3+24.6 °C [4]

Density 1.2+0.1 g/cm3 [4]
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lll. Proper Disposal Workflow

The proper disposal of Fraxinellone follows a structured workflow to ensure safety and
compliance with regulations. The diagram below illustrates the decision-making process and

procedural steps.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1674054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Fraxinellone Disposal Workflow
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Caption: Logical workflow for the proper disposal of Fraxinellone.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b1674054?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

IV. Step-by-Step Disposal Protocol

As specific experimental protocols for the chemical neutralization of Fraxinellone are not
readily available, the standard and safest procedure is to manage it as hazardous chemical
waste.

1. Personal Protective Equipment (PPE):

« Before handling Fraxinellone waste, ensure you are wearing appropriate PPE, including
safety goggles, chemical-resistant gloves, and a lab coat.

2. Waste Segregation and Collection:
¢ Do not mix Fraxinellone waste with other waste streams.

» Collect all solid Fraxinellone waste, including contaminated consumables (e.g., weighing
paper, pipette tips), in a designated, leak-proof, and clearly labeled hazardous waste
container.

» For solutions containing Fraxinellone, use a designated, sealed, and labeled liquid waste
container. The container must be compatible with the solvents used.

3. Labeling:

o Clearly label the waste container with "Hazardous Waste," "Fraxinellone," and the
appropriate hazard symbols (e.g., toxic, environmentally hazardous).

4. Temporary Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

e The storage area should be away from incompatible materials such as strong acids, alkalis,
and oxidizing agents.[1]

5. Professional Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Fraxinellone waste must be disposed of at an approved waste disposal plant, typically via
high-temperature incineration.[1]

o Never dispose of Fraxinellone down the drain or in regular trash, as it is very toxic to
aquatic life.[1]

6. Spill Management:

¢ In the event of a spill, avoid generating dust.

o Carefully collect the spilled material using appropriate absorbent pads for liquids or by gently
sweeping for solids.

o Place the collected material into a sealed container for disposal as hazardous waste.

o Wash the spill area thoroughly.

e Report the spill to your EHS department.

7. Documentation:

e Maintain accurate records of the amount of Fraxinellone waste generated and disposed of,
in accordance with your institution's policies and local regulations.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure
the responsible management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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